Cas no 1454262-52-2 (2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepine-8-carboxylic acid)

• Product Name: 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepine-8-carboxylic acid
• CAS No: 1454262-52-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5637585
• PubChem ID: 165920351
• Update Time: 2025-05-27

2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepine-8-carboxylic acid
• EN300-28275782
• 1454262-52-2

• Inchi： 1S/C13H15NO3/c1-9(15)14-6-2-3-10-4-5-11(13(16)17)7-12(10)8-14/h4-5,7H,2-3,6,8H2,1H3,(H,16,17)
• InChI Key： HDILGOWMQZOPEC-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C=C(C(=O)O)C=CC=2CCC1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepine-8-carboxylic acid

Comprehensive Overview of 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepine-8-carboxylic acid (CAS No. 1454262-52-2)

The compound 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepine-8-carboxylic acid (CAS No. 1454262-52-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its benzazepine core, coupled with an acetyl and carboxylic acid functional group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, metabolic pathways, and enzyme inhibition studies.

In recent years, the demand for benzazepine derivatives has surged due to their therapeutic potential. The 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepine-8-carboxylic acid stands out for its bioavailability and selective binding properties, which are critical for targeting specific receptors. This compound is often explored in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating neurotransmitter activity is essential. Its carboxylic acid moiety also enhances solubility, making it a favorable candidate for formulation development.

From a synthetic chemistry perspective, the preparation of CAS No. 1454262-52-2 involves multi-step organic reactions, including cyclization, acetylation, and carboxylation. The purity and stability of this compound are paramount, as they directly impact its efficacy in in vitro and in vivo studies. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its structure and ensure batch-to-batch consistency.

The growing interest in small molecule therapeutics has further highlighted the importance of 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepine-8-carboxylic acid. Its ability to cross the blood-brain barrier (BBB) and interact with G-protein-coupled receptors (GPCRs) makes it a valuable tool for drug repurposing and precision medicine. Additionally, its low toxicity profile and high selectivity align with the industry's shift toward safer and more targeted therapies.

Beyond pharmaceuticals, this compound is also studied in material science for its potential in designing bioactive coatings and sensors. Its aromatic and heterocyclic structure contributes to unique electronic properties, which could be leveraged in nanotechnology applications. As research continues, the scope of CAS No. 1454262-52-2 is expected to expand, addressing unmet needs in both healthcare and advanced materials.

In conclusion, 2-acetyl-2,3,4,5-tetrahydro-1H-2-benzazepine-8-carboxylic acid represents a promising compound with multifaceted applications. Its chemical stability, biological activity, and synthetic accessibility position it as a key player in modern scientific exploration. Whether in drug development or innovative material design, this molecule continues to inspire breakthroughs across disciplines.